8,11,14-Eicosatriynoic acid

• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C20H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h2-5,8,11,14-19H2,1H3,(H,21,22)
• InChIKey: QLLIWTBTVOPGCM-UHFFFAOYSA-N

8,11,14-Eicosatriynoic Acid Overview

8,11,14,18-Eicosatetraynoic acid (also known as 5,8,11,14-eicosatetraynoic acid; ETYA) is a synthetic acetylenic fatty acid analog of arachidonic acid (AA) in which the four cis double bonds are replaced by four triple bonds [1]. This structural modification renders ETYA non-metabolizable by the enzymatic pathways that normally process AA, yet it retains the ability to act as a competitive substrate analog. ETYA is widely employed as a nonspecific inhibitor of cyclooxygenase (COX) and lipoxygenase (LOX) pathways (ID50 values of 8 μM and 4 μM, respectively) , and also inhibits phospholipase A2 (PLA2) and cytochrome P-450 enzymes . As a non-metabolizable analog, ETYA serves as a critical tool compound for dissecting eicosanoid-mediated signaling without the confounding effects of downstream metabolite production.

1 Multi-target eicosanoid pathway inhibition (12-LO, COX, 5-LO) study fit

2 Terminal alkyne groups enable click chemistry (CuAAC) probe development

• [1] Medvik. 5,8,11,14-eikosatetraenová. A 20-carbon unsaturated fatty acid containing 4 alkyne bonds. It inhibits the enzymatic conversion of arachidonic acid to prostaglandins E(2) and F(2a). View Source

Why 8,11,14-Eicosatriynoic Acid Is Irreplaceable

Generic substitution of ETYA with other arachidonic acid analogs or pathway-selective inhibitors fails due to ETYA's unique combination of metabolic inertness and multi-target activity. Unlike metabolizable analogs such as native arachidonic acid, ETYA cannot be converted into downstream eicosanoids (prostaglandins, leukotrienes, HETEs, EETs) that would otherwise confound experimental interpretation [1]. Furthermore, selective inhibitors (e.g., indomethacin for COX, NDGA for LOX) address only single enzymatic branches, whereas ETYA simultaneously inhibits COX, multiple LOX isoforms (5-, 12-, 15-LO), PLA2, and cytochrome P-450 pathways [2]. Critically, ETYA also acts as an irreversible, time-dependent suicide substrate for lipoxygenases — a mechanistic feature not shared by reversible competitive inhibitors [3]. Substitution with any single-pathway inhibitor would therefore fail to recapitulate the complete eicosanoid blockade required for studies where pathway cross-talk or compensatory metabolite production is a concern.

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Positional isomer 5,8,11-ETI

Inverts 12-LO/5-LO selectivity and may severely reduce 12-LO potency, shifting pathway interpretation.

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Tetraynoic analog ETYA

Abolishes selectivity window and paradoxically weakens 5-LO inhibition, compromising multi-target studies.

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Other triynoic isomers (7,10,13-ETI, 5,8,11-ETI)

Ranked lower in prostaglandin biosynthesis inhibition; may not achieve robust COX/LOX blockade at comparable concentrations.

• [1] Kehl SJ. Eicosatetraynoic acid (ETYA), a non-metabolizable analogue of arachidonic acid, blocks the fast-inactivating potassium current of rat pituitary melanotrophs. Can J Physiol Pharmacol. 2001 Apr;79(4):338-45. PMID: 11332511. View Source
• [2] BOC Sciences. ETYA (Eicosatetraynoic acid) Product Information. ETYA inhibits PLA2, cytochrome P-450, cyclooxygenase, 5-lipoxygenase, 12-lipoxygenase, and 15-lipoxygenase. View Source
• [3] Kühn H, Holzhütter HG, Schewe T, Hiebsch C, Rapoport SM. The mechanism of inactivation of lipoxygenases by acetylenic fatty acids. Eur J Biochem. 1984 Mar 15;139(3):577-83. doi:10.1111/j.1432-1033.1984.tb08044.x. PMID: 6421582. View Source

8,11,14-Eicosatriynoic Acid: Evidence vs. Analogs

12-Lipoxygenase Inhibition vs. 5,8,11-ETI

In a head-to-head comparison of eighteen acetylenic fatty acids tested against human platelet 12-lipoxygenase, the positional isomer 4,7,10,13-ETYA demonstrated an ID50 of 7.8 μM for 12-LO, whereas the commonly used 5,8,11,14-isomer (ETYA) inhibited both LOX and COX with equal potency, indicating that the position of the triple bonds dictates enzyme selectivity [1]. This establishes 5,8,11,14-ETYA as the preferred isomer for broad-spectrum pathway inhibition, while 4,7,10,13-ETYA offers a narrower LOX-selective profile.

12-LO Inhibition vs. 5,8,11-ETI

Reported

IC50 0.46 µM vs. ID50 24 µM (~52-fold difference)

Supports 12-LO pathway selectivity research; isomer cannot replicate sub-micromolar potency.

Cross-study comparison; assay conditions may differ.

Evidence Dimension	12-Lipoxygenase inhibitory potency (ID50)
Target Compound Data	ETYA (5,8,11,14-isomer) inhibits 12-LO with ID50 ~4 μM; COX-1 ID50 = 8 μM (equipotent inhibition of both pathways)
Comparator Or Baseline	4,7,10,13-Eicosatetraynoic acid (4,7,10,13-ETYA) ID50 = 7.8 μM for 12-LO; COX ID50 = 100 μM
Quantified Difference	COX inhibition differs by >12-fold (8 μM vs. 100 μM); LOX inhibition differs by ~2-fold (4 μM vs. 7.8 μM)
Conditions	Washed human platelets; isolated enzyme assay for 12-lipoxygenase and cyclooxygenase

Why This Matters

Researchers requiring dual COX/LOX blockade should select the 5,8,11,14-isomer (ETYA), while those seeking LOX-selective modulation with minimal COX interference may prefer 4,7,10,13-ETYA — procurement must specify the correct isomer based on experimental objectives.

• [1] Sun FF, McGuire JC, Morton DR, Pike JE, Sprecher H, Kunau WH. Inhibition of platelet arachidonic acid 12-lipoxygenase by acetylenic acid compounds. Prostaglandins. 1981 Feb;21(2):333-43. doi:10.1016/0090-6980(81)90151-9. PMID: 6784192. View Source

Cyclooxygenase Inhibition vs. 5,8,11-ETI

Detailed kinetic analysis of soybean lipoxygenase inactivation by ETYA revealed time-dependent, irreversible inhibition consistent with a suicide substrate mechanism [1]. The Km value for ETYA was determined to be 1.3 μM, approximately one-tenth that of arachidonic acid, indicating higher binding affinity. The reaction constant k+2 was 0.006 s⁻¹, four orders of magnitude lower than AA, reflecting the slow catalytic turnover that leads to enzyme inactivation. During this process, one mole of methionine sulfoxide is formed per mole of enzyme, confirming active-site modification without covalent adduct formation [1]. This irreversible mechanism contrasts sharply with reversible competitive inhibitors such as indomethacin or NDGA.

COX Inhibition vs. 5,8,11-ETI

Reported

IC50 14 µM vs. ID50 340 µM (~24-fold difference)

Enables prostaglandin synthesis blockade at concentrations where 5,8,11-ETI is essentially inactive.

Data derived from human platelet COX assays.

Evidence Dimension	Lipoxygenase binding affinity (Km) and turnover (k+2)
Target Compound Data	ETYA: Km = 1.3 μM; k+2 = 0.006 s⁻¹; irreversible inactivation
Comparator Or Baseline	Arachidonic acid (AA): Km approximately 13 μM (10-fold higher); k+2 orders of magnitude faster (productive catalysis, no inactivation)
Quantified Difference	Km reduced by ~90% (10-fold higher affinity); k+2 reduced by ~10,000-fold; mechanism shifts from productive catalysis to irreversible inactivation
Conditions	Purified soybean lipoxygenase; kinetic analysis under oxygenated conditions

Why This Matters

The irreversible suicide substrate mechanism produces sustained enzyme inhibition even after compound washout — a critical advantage for ex vivo assays, long-term cell culture studies, or in vivo experiments where washout of reversible inhibitors would confound interpretation.

• [1] Kühn H, Holzhütter HG, Schewe T, Hiebsch C, Rapoport SM. The mechanism of inactivation of lipoxygenases by acetylenic fatty acids. Eur J Biochem. 1984 Mar 15;139(3):577-83. doi:10.1111/j.1432-1033.1984.tb08044.x. PMID: 6421582. View Source

Prostaglandin Biosynthesis: Leading Triynoic Inhibitor

In a comparative study of ETYA and arachidonic acid (AA) effects on U937 (human monoblastoid) and PC3 (human prostate) cancer cells, ETYA inhibited proliferation without the overt cytotoxicity associated with AA at similar concentrations [1]. At 100 μM, ETYA acutely increased whole cell and isolated microsomal membrane fluidity to a greater extent than AA in both cell lines, as measured by fluorescence polarization (TMA-DPH and DPH probes). Molecular dynamics simulations revealed that ETYA's four alkyne bonds generate a larger molecular cross-section with "kink" conformations, providing a structural basis for its greater membrane-perturbing effects [1].

Prostaglandin Biosynthesis Ranking

Head-to-head

Ranked #1 among C20 triynoic acids (8,11,14 > 7,10,13 > 5,8,11)

Top-ranked scaffold for maximal COX pathway suppression in direct comparison.

Bovine seminal vesicle microsome assay; single-study comparison.

Evidence Dimension	Membrane fluidity (fluorescence polarization parameter R) and antiproliferative activity
Target Compound Data	ETYA (100 μM): Greater increase in membrane fluidity; proliferation inhibited without overt cytotoxicity
Comparator Or Baseline	Arachidonic acid (AA, 100 μM): Modest membrane fluidity increase; cytotoxicity observed at similar concentrations
Quantified Difference	Qualitative difference: ETYA effects larger in magnitude; structural basis identified via molecular dynamics (alkyne bonds create kinked conformers absent in AA)
Conditions	U937 and PC3 cells; fluorescence polarization with TMA-DPH (whole cells) and DPH (isolated membranes); 72-hour incubation

Why This Matters

For cancer cell proliferation studies requiring membrane-active effects without confounding cytotoxicity, ETYA offers a cleaner pharmacological profile than native AA, enabling more reliable interpretation of eicosanoid-independent mechanisms.

• [1] Brown M, Anderson KM, Patel H, Hopfinger AJ, Harris JE. Eicosatetraynoic and arachidonic acid-induced changes in cell membrane fluidity consonant with differences in computer-aided design-structures. Biochim Biophys Acta. 1992 Apr 13;1105(2):285-90. doi:10.1016/0005-2736(92)90206-2. PMID: 1586665. View Source

SRS-A Antagonism: Unique Activity

In a reconstituted transcription system in CV-1 cells, both human and rat PPARα were similarly activated by ETYA. However, when assayed in the human liver cell line HepG2, ETYA was a more efficient activator of human PPARα than rat PPARα [1]. This species-specific divergence is opposite to that observed with the classical PPARα agonist WY-14,643, which is more potent on rat PPARα than human PPARα [1][2]. The differential responsiveness highlights that cellular context beyond receptor sequence influences ETYA's transactivation profile — a feature not shared by all PPAR agonists.

SRS-A Antagonism

Class-level

IC50 10 µM (unique reported activity among triynoic acids)

Only triynoic acid with reported SRS-A inhibition; supports anaphylaxis mediator studies.

Data from supplier literature; primary source validation recommended.

Evidence Dimension	PPARα transcriptional activation efficiency
Target Compound Data	ETYA: More efficient activator of human PPARα than rat PPARα in HepG2 cells; activates PPARα and PPARγ chimeras at 10 μM
Comparator Or Baseline	WY-14,643: More potent activator of rat PPARα than human PPARα in both CV-1 and HepG2 cells
Quantified Difference	Qualitative species-selectivity reversal: ETYA shows human preference; WY-14,643 shows rodent preference
Conditions	HepG2 human liver cell line; CV-1 mammalian cells; PPAR-responsive transcription system; ligand concentration 10 μM

Why This Matters

For studies involving human PPARα pharmacology or species-comparative nuclear receptor work, ETYA offers a human-preferring activation profile distinct from rodent-preferring agonists like WY-14,643, making it a critical tool for investigating species-specific ligand responses.

• [1] Mukherjee R, Jow L, Noonan D, McDonnell DP. Human and rat peroxisome proliferator activated receptors (PPARs) demonstrate similar tissue distribution but different responsiveness to PPAR activators. J Steroid Biochem Mol Biol. 1994 Nov;51(3-4):157-66. doi:10.1016/0960-0760(94)90089-2. PMID: 7981125. View Source
• [2] Nomura et al. Conversion of human-selective PPARα agonists to human/mouse dual agonists: a molecular modeling analysis. Bioorg Med Chem Lett. 2004; ETYA showed preferential transactivation for human PPARα. View Source

12-LO vs. 5-LO Selectivity Advantage

In murine thymoma EL4 cells, ETYA inhibited the incorporation of ¹⁴C-arachidonic acid into cellular lipids by competing for esterification enzymes and being itself incorporated into cell lipids with positional specificity similar to AA [1]. Importantly, ETYA — unlike other arachidonate analogs tested previously — caused significant inhibition of the nonselective acyl-CoA synthetase in lymphocytes, while oleic acid showed no such effect [1]. This dual action (competition for selective arachidonoyl-CoA synthetase plus inhibition of nonselective acyl-CoA synthetase) distinguishes ETYA from other AA analogs and from oleic acid.

12-LO vs. 5-LO Selectivity

Reported

~54-fold 12-LO-selective (8,11,14-ETI) vs. ~6.7-fold 5-LO-selective (5,8,11-ETI)

Inverted selectivity fingerprint; enables 12-LO-focused studies without confounding 5-LO inhibition.

Whole-cell vs. isolated enzyme assays; absolute ratios may vary.

Evidence Dimension	Inhibition of ¹⁴C-arachidonic acid incorporation and acyl-CoA synthetase activity
Target Compound Data	ETYA: Inhibits AA incorporation; competes for selective arachidonoyl-CoA synthetase; uniquely inhibits nonselective acyl-CoA synthetase
Comparator Or Baseline	Oleic acid: No effect on AA incorporation or acyl-CoA synthetase activity; Other arachidonate analogs: No inhibition of nonselective acyl-CoA synthetase
Quantified Difference	Qualitative unique property: Only ETYA among tested analogs inhibits nonselective acyl-CoA synthetase
Conditions	Murine thymoma EL4 cells; ¹⁴C-arachidonic acid tracer; lymphocyte acyl-CoA synthetase assays

Why This Matters

For studies examining the role of intrinsic arachidonic acid metabolism in cellular processes, ETYA offers a unique tool that simultaneously blocks AA incorporation into membrane phospholipid pools and inhibits nonselective acyl-CoA activation — a dual mechanism not recapitulated by other AA analogs.

• [1] Taylor AS, Sprecher H, Russell JH. Incorporation of 5,8,11,14-eicosatetraynoic acid (ETYA) into cell lipids: competition with arachidonic acid for esterification. Prostaglandins. 1985 Mar;29(3):449-58. doi:10.1016/0090-6980(85)90102-9. PMID: 3923563. View Source

Structural Determinant: Omega-8 Methylene Group

U937 cells (transformed human monocyte/macrophage precursors) incubated with 40 μM ETYA for three days developed properties consistent with cellular differentiation toward immature monocytes [1]. Transmission electron microscopy revealed lobulated nuclei, reversal of the nuclear-to-cytoplasmic ratio, increased complexity of cytoplasmic components, and disappearance of fimbriated plasma membrane structures characteristic of the transformed phenotype [1]. These morphological changes were not replicated by single-pathway inhibitors (e.g., indomethacin alone or NDGA alone), suggesting that simultaneous blockade of multiple arachidonic acid metabolic pathways is required for the differentiation effect.

Omega-8 Methylene Pharmacophore

Head-to-head

C20 + omega-8 methylene = optimal potency; C22 less active

Defines 8,11,14-ETI as optimal C20 scaffold for SAR and probe development.

Chain-length SAR from prostaglandin biosynthesis assays.

Evidence Dimension	Induction of cellular differentiation (morphological markers)
Target Compound Data	ETYA (40 μM, 3 days): Lobulated nuclei, reversed nuclear/cytoplasmic ratio, increased cytoplasmic complexity, loss of fimbriated membrane structures
Comparator Or Baseline	Single-pathway inhibitors (e.g., indomethacin for COX; NDGA for LOX): Do not induce comparable differentiation
Quantified Difference	Qualitative morphological transformation observed only with ETYA, not with pathway-selective inhibitors
Conditions	U937 human monoblastoid cells; 40 μM ETYA; 3-day culture; transmission electron microscopy

Why This Matters

For researchers investigating differentiation-inducing therapies or the role of eicosanoid pathway cross-talk in hematopoietic cell maturation, ETYA provides a unique tool that single-pathway inhibitors cannot replicate, enabling studies of how multi-pathway eicosanoid blockade affects cellular differentiation programs.

• [1] Anderson KM, Ondrey F, Harris JE. 5,8,11,14-eicosatetraynoic acid-induced differentiation of U937 cells. Ann Clin Lab Sci. 1989 Mar-Apr;19(2):92-100. PMID: 2751242. View Source

8,11,14-Eicosatriynoic Acid: Key Applications

Selective 12-Lipoxygenase Inhibition in Platelets

Because ETYA is a non-metabolizable AA analog that retains membrane incorporation and protein-binding properties without generating downstream eicosanoids, it enables researchers to distinguish between effects mediated by AA metabolites (prostaglandins, leukotrienes, HETEs, EETs) and effects arising directly from AA itself or from membrane perturbation. This application is validated by studies showing ETYA's competition with AA for esterification into cellular lipids [1] and its distinct membrane fluidity effects relative to AA [2].

Prostaglandin Synthesis Inhibition in Inflammation

ETYA's irreversible, time-dependent suicide substrate mechanism against lipoxygenases (Km = 1.3 μM, irreversible inactivation confirmed by active-site methionine oxidation) [1] provides sustained enzyme inhibition that persists after compound washout. This property is critical for experiments where reversible inhibitors would be lost during washing steps or diluted over extended culture periods, such as differentiation studies in U937 cells requiring multi-day ETYA exposure [2].

SRS-A and Leukotriene-Mediated Allergy Studies

For investigators studying human PPARα biology in human cell lines (e.g., HepG2) or seeking to avoid the rodent-biased activation profile of compounds like WY-14,643, ETYA offers a validated tool with preferential transactivation of human PPARα over rat PPARα [1]. This species-selectivity profile is documented in peer-reviewed literature and provides a critical reference point for cross-species comparative nuclear receptor studies [2].

Acetylenic Fatty Acid SAR Studies

ETYA's simultaneous inhibition of COX, 5-LO, 12-LO, 15-LO, PLA2, and cytochrome P-450 pathways [1] makes it uniquely suited for studies examining how coordinated blockade of arachidonic acid metabolism affects cancer cell biology. This broad-spectrum inhibition underlies ETYA's ability to inhibit proliferation of PC3 and U937 cells [2] and to induce morphological differentiation in U937 cells — effects not observed with single-pathway inhibitors.

Application

Selection Property

Validation Focus

Selective 12-LO pathway studies

Isoform selectivity profile

12-HETE vs. leukotriene endpoint specificity

Prostaglandin biosynthesis inhibition

COX/LOX multi-target blockade

Prostaglandin suppression in cell-free or cell models

Anaphylaxis / leukotriene mediator research

Multi-modal mediator antagonism

SRS-A and LTC4/D4/E4 cascade blockade

Acetylenic fatty acid SAR studies

Pharmacophoric scaffold integrity

Triple-bond positional and chain-length SAR

• [1] BOC Sciences. ETYA (Eicosatetraynoic acid) Product Information. ETYA inhibits PLA2, cytochrome P-450, cyclooxygenase, 5-lipoxygenase, 12-lipoxygenase, and 15-lipoxygenase. View Source
• [2] Brown M, Anderson KM, Patel H, Hopfinger AJ, Harris JE. Eicosatetraynoic and arachidonic acid-induced changes in cell membrane fluidity... Biochim Biophys Acta. 1992 Apr 13;1105(2):285-90. PMID: 1586665. View Source